Cas no 923112-87-2 (N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide)

• Product Name: N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide
• CAS No: 923112-87-2
• MF: C₁₉H₁₉FN₂O₂S₂
• MW: 390.494765520096
• CID: 5516887
• Update Time: 2025-06-07

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[2-(4-fluorophenyl)-1,3-thiazol-4-yl]ethyl]-2,4-dimethylbenzenesulfonamide
• N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide

• Inchi： 1S/C19H19FN2O2S2/c1-13-3-8-18(14(2)11-13)26(23,24)21-10-9-17-12-25-19(22-17)15-4-6-16(20)7-5-15/h3-8,11-12,21H,9-10H2,1-2H3
• InChI Key： SLOVEZVEXCQBNZ-UHFFFAOYSA-N
• SMILES： C1(S(NCCC2=CSC(C3=CC=C(F)C=C3)=N2)(=O)=O)=CC=C(C)C=C1C

Additional information on N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide

Comprehensive Overview of N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide (CAS No. 923112-87-2)

N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide, with the CAS number 923112-87-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This sulfonamide derivative features a thiazole ring and a fluorophenyl group, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity, which may contribute to its bioactivity in various therapeutic areas.

The compound's unique structure combines a 2,4-dimethylbenzene core with a sulfonamide moiety, linked to a thiazole-ethyl chain. This configuration is often explored in the context of enzyme inhibition and receptor modulation, topics frequently searched in academic and industrial circles. Given the rising demand for targeted therapies and small-molecule drugs, 923112-87-2 is being studied for its potential role in addressing unmet medical needs, such as inflammatory diseases and metabolic disorders.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their enhanced metabolic stability and bioavailability. The presence of a 4-fluorophenyl group in N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide aligns with this trend, as fluorination is a common strategy in modern medicinal chemistry. This has led to increased searches for terms like "fluorophenyl sulfonamide derivatives" and "thiazole-based drug candidates" in databases and AI-driven research tools.

From a synthetic perspective, the compound's sulfonamide linkage and heterocyclic thiazole ring offer versatile reactivity, making it a valuable intermediate in organic synthesis. Researchers often investigate its structure-activity relationships (SAR) to optimize its properties for specific applications. The CAS registry number 923112-87-2 serves as a critical identifier in chemical databases, ensuring accurate tracking and referencing in publications and patents.

Beyond its chemical attributes, N-{2-2-(4-fluorophenyl)-1,3-thiazol-4-ylethyl}-2,4-dimethylbenzene-1-sulfonamide is also relevant to discussions on green chemistry and sustainable synthesis. As the pharmaceutical industry seeks eco-friendly alternatives, compounds like this are evaluated for their synthetic efficiency and environmental impact. This aligns with popular search queries such as "sustainable drug development" and "green synthesis of sulfonamides," reflecting broader societal concerns.

In summary, 923112-87-2 represents a compelling case study in the intersection of organic chemistry, drug design, and materials science. Its multifaceted applications and structural features make it a recurring subject in both academic literature and industrial R&D. As interest in precision medicine and tailored therapeutics grows, compounds like this will likely remain at the forefront of scientific exploration.